3-Amino-4-(2-methylpropionylamino)benzoic acid

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3-amino-4-(2-methylpropanoylamino)benzoic acid
• InChI: InChI=1S/C11H14N2O3/c1-6(2)10(14)13-9-4-3-7(11(15)16)5-8(9)12/h3-6H,12H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: UEDXQZDEXMBXEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)C(=O)O)N

Description

3-Amino-4-(2-methylpropionylamino)benzoic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of ethyl 3-amino-4-(2-methylpropionylamino)benzoate (2.30 g, 0.0092 mol) was suspended in 1N NaOH (13.80 mL, 0.0138 mol). After stirring for 24 h at room temperature, the reaction was then heated at 50° C. for 6 h. The reaction was filtered and the filtrate acidified with 1N HCl forming an orange precipitate. The solid was collected by filtration and thin-layer chromatographic analysis (SiO2, 9:1 ethyl acetate:methanol) indicated formation of a new lower-running spot (Rf =0.1). This material was recrystallized from N-butanol. The residue was collected by filtration and then suspended in ether. The product was filtered and dried in vacuo at acetone reflux to give 0.12 g (5%) of the title compound as a beige solid, mp 159°-160° C.